4-Bromobenzenesulfonyl fluoride
Overview
Description
Synthesis Analysis
The synthesis of bromobenzene derivatives is a topic of interest in several studies. For instance, a strategy for isotope containment during radiosynthesis involves the devolatilization of bromobenzene by fluorous-tagging and Ir-catalyzed borylation en route to the 4-phenylpiperidine pharmacophore . Another study discusses the preparation of no-carrier-added 1-bromo-4-[18F]fluorobenzene, which is important for 18F-arylation reactions, using nucleophilic aromatic substitution reactions . These methods highlight the importance of controlling material loss via volatile intermediates and the efficiency of certain catalysts and conditions in the synthesis of bromobenzene derivatives.
Molecular Structure Analysis
The molecular structure of bromobenzene derivatives can be complex and is often analyzed using X-ray crystallography. For example, the structure of methyl (Z)-3-bromo-3-(4-methylbenzenesulfonyl)prop-2-enoate was determined by X-ray analysis . This technique provides detailed information about the arrangement of atoms within a molecule, which is crucial for understanding its reactivity and properties.
Chemical Reactions Analysis
Bromobenzene derivatives participate in various chemical reactions. The fluorination of 2,5-diarylthiazoles using N-fluorobenzenesulfonimide (NFSI) can lead to the formation of both monofluorinated and trifluorinated products . Additionally, the opening of a vinyl aziridine with p-toluenesulfonamide under TBAF catalysis is another example of a reaction involving a bromobenzene derivative . These reactions demonstrate the versatility of bromobenzene derivatives as intermediates in organic synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of bromobenzene derivatives are influenced by their molecular structure. Photofragment translational spectroscopy of 1-bromo-3-fluorobenzene and 1-bromo-4-fluorobenzene has been used to study the energy distribution of photofragments, revealing the effects of fluorine atom substitution on the available energy and the anisotropy parameter . Such studies provide valuable information about the stability and reactivity of these compounds under different conditions.
Scientific Research Applications
-
4-Bromobenzenesulfonyl fluoride is a chemical compound with the formula C6H4BrFO2S . It’s commonly used in organic synthesis .
-
Sulfonyl fluorides , including 4-Bromobenzenesulfonyl fluoride, have found widespread applications in various fields such as organic synthesis, chemical biology, drug discovery, and materials science . They are prevalent structural units found in biologically active molecules and versatile synthetic intermediates in modern organic synthesis .
-
One of the methods for producing sulfonyl fluorides is direct fluorosulfonylation with fluorosulfonyl radicals . This method has emerged as a concise and efficient approach for producing sulfonyl fluorides .
-
The results of using sulfonyl fluorides in scientific research have been promising. They have received considerable attention and continuous interest from the communities of synthetic chemistry and medicinal chemistry .
-
Organic Synthesis : Sulfonyl fluorides, including 4-Bromobenzenesulfonyl fluoride, are prevalent structural units found in biologically active molecules and versatile synthetic intermediates in modern organic synthesis .
-
Chemical Biology : Sulfonyl fluorides can be used as connectors for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers .
-
Drug Discovery : The unique properties of sulfonyl fluorides make them useful in the field of drug discovery . They can be used to create a variety of biologically active molecules .
-
Materials Science : In materials science, sulfonyl fluorides can be used in the synthesis of various materials due to their reactivity and stability .
-
Click Chemistry : The sulfonyl fluoride motif, including 4-Bromobenzenesulfonyl fluoride, can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers .
-
Synthesis of Other Compounds : 4-Bromobenzenesulfonyl fluoride can be used in the synthesis of other sulfonyl fluorides. For example, it can be used in the production of 4-(Bromomethyl)benzenesulfonyl fluoride , 4-(2-Bromoacetyl)benzenesulfonyl fluoride , and 4-Bromo-2-fluorobenzenesulfonyl fluoride .
Safety And Hazards
4-Bromobenzenesulfonyl fluoride is classified as a skin corrosive (Category 1B) and can cause serious eye damage (Category 1) . It is recommended to avoid contact with skin, eyes, and clothing, and to avoid breathing vapors/dust . Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are advised .
Future Directions
Fluorine has proven to be remarkably successful, and most drug development programmes will at least explore fluorine during the optimization of a lead compound . This is increasingly enabled by developments in synthesis methods and technologies that now facilitate fluorination through nucleophilic, electrophilic, and deoxyfluorination protocols .
properties
IUPAC Name |
4-bromobenzenesulfonyl fluoride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrFO2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOXWZFUBFROIHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrFO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40496943 | |
Record name | 4-Bromobenzene-1-sulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40496943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromobenzenesulfonyl fluoride | |
CAS RN |
498-83-9 | |
Record name | 4-Bromobenzene-1-sulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40496943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromobenzene-1-sulfonyl fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.